Cas no 872843-46-4 (2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide)

• Product Name: 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• CAS No: 872843-46-4
• MF: C₂₃H₃₁N₃O₃
• MW: 397.510545969009
• CID: 5964271
• PubChem ID: 4248909
• Update Time: 2025-06-09

2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• 1H-Indole-1,3-diacetamide, N3-cyclohexyl-N1,N1-diethyl-N3-methyl-α3-oxo-
• AKOS024619053
• F2001-0009
• N-cyclohexyl-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-methyl-2-oxoacetamide
• 2-(3-{[cyclohexyl(methyl)carbamoyl]carbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• 872843-46-4
• N-cyclohexyl-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-methyl-2-oxoacetamide

• Inchi： 1S/C23H31N3O3/c1-4-25(5-2)21(27)16-26-15-19(18-13-9-10-14-20(18)26)22(28)23(29)24(3)17-11-7-6-8-12-17/h9-10,13-15,17H,4-8,11-12,16H2,1-3H3
• InChI Key： FJMMRFWYMMZKTD-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)CC)=O)C2=C(C=CC=C2)C(C(=O)C(N(C2CCCCC2)C)=O)=C1

Computed Properties

• Exact Mass: 397.23654186g/mol
• Monoisotopic Mass: 397.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 573.3±56.0 °C(Predicted)
• pka: -0.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide

Introduction to 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide (CAS No. 872843-46-4) and Its Emerging Applications in Chemical Biology

The compound 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide, identified by its CAS number 872843-46-4, represents a novel molecule with significant potential in the field of chemical biology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of a cyclohexyl(methyl)carbamoylcarbonyl moiety and an indole core suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating rigid aromatic systems, such as indole, into drug-like molecules. The indole ring is particularly noteworthy for its role in various pharmacological contexts, including modulation of neurotransmitter receptors and inhibition of enzymes involved in metabolic pathways. In the case of 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide, the substitution pattern at the indole core enhances its potential to interact with biological macromolecules, thereby influencing cellular processes.

The N,N-diethylacetamide group appended to the molecule introduces a polar moiety that can improve solubility and bioavailability, critical factors for pharmaceutical candidates. This structural feature aligns with the growing trend in drug design to optimize both potency and pharmacokinetic properties. Additionally, the cyclohexyl(methyl)carbamoylcarbonyl substituent contributes to the molecule's steric bulk, which can be strategically employed to enhance binding affinity or selectivity against specific targets.

Current research in chemical biology increasingly relies on high-throughput screening and structure-activity relationship (SAR) studies to identify novel bioactive compounds. The scaffold of 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide has been explored in several preliminary studies, revealing its potential as an inhibitor of certain kinases and transcription factors. These findings are particularly intriguing given the critical roles these targets play in diseases such as cancer and inflammation.

One notable study published in a leading chemical biology journal demonstrated that derivatives of this compound exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are known to regulate cell cycle progression. The mechanism of action appears to involve disruption of CDK-cyclin complexes, leading to impaired cell division and potential therapeutic benefits. This observation underscores the compound's relevance in oncology research and highlights its potential as a lead molecule for further development.

The structural features of 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide also make it an attractive candidate for modulating neurobiological pathways. Indole derivatives have been extensively studied for their effects on serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. By fine-tuning the substitution pattern around the indole core, researchers aim to develop more selective and potent serotonin receptor modulators. Preliminary data suggest that this compound may exhibit dual activity at both serotonin 5-HT1A and 5-HT2A receptors, offering a balanced pharmacological profile.

In addition to its kinase inhibition properties, 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. Studies indicate that this compound can suppress pro-inflammatory cytokine production by interacting with nuclear factor kappa B (NFκB), a key transcription factor mediating inflammatory responses. Such findings position it as a candidate for developing novel anti-inflammatory therapies.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the indole ring via Fischer indole synthesis followed by functionalization with the carbamoyl group. The introduction of the cyclohexyl(methyl) moiety is achieved through nucleophilic substitution reactions, ensuring regioselectivity and high yield. These synthetic strategies underscore the compound's feasibility for large-scale production, which is essential for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide at various biological targets. Docking simulations have revealed favorable interactions with hydrophobic pockets on protein surfaces, consistent with its observed biological activity. These insights have guided medicinal chemists in optimizing potency by making strategic modifications to improve binding affinity while minimizing off-target effects.

The growing interest in natural product-inspired scaffolds has also influenced the development of this compound. Biologically inspired indole derivatives often exhibit remarkable bioactivity due to their ability to mimic natural products that have evolved over millennia to interact tightly with biological systems. By leveraging such motifs, researchers aim to discover molecules with enhanced efficacy and reduced toxicity profiles.

Future directions for research on 2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide include exploring its potential in vivo using animal models of disease. Pharmacokinetic studies will be crucial to assess its metabolic stability, distribution, excretion, and overall safety profile before advancing into human trials. Additionally, exploring analogs with modified substitution patterns could uncover new therapeutic applications or enhance existing ones.

In conclusion,2-(3-{cyclohexyl(methyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide (CAS No. 872843-46-4) stands out as a versatile molecule with significant promise in chemical biology and drug discovery. Its unique structural features enable interactions with multiple biological targets, making it a valuable tool for studying disease mechanisms and developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems.